Cas no 405266-51-5 (Propanoic acid,2-hydroxy-, 3-buten-1-yl ester, (2S)-)

• Product Name: Propanoic acid,2-hydroxy-, 3-buten-1-yl ester, (2S)-
• CAS No: 405266-51-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 326052
• Update Time: 2024-01-28

Propanoic acid,2-hydroxy-, 3-buten-1-yl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, 3-buten-1-yl ester, (2S)-
• Propanoic acid, 2-hydroxy-, 3-butenyl ester, (2S)- (9CI)
• Propanoic acid, 2-hydroxy-, 3-buten-1-yl ester, (2S)-

• Inchi： 1S/C7H12O3/c1-3-4-5-10-7(9)6(2)8/h3,6,8H,1,4-5H2,2H3/t6-/m0/s1
• InChI Key： JUMWMTWQAVPKAV-LURJTMIESA-N
• SMILES： C(OCCC=C)(=O)[C@@H](O)C

Computed Properties

• Exact Mass: 144.079
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 208.8±23.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)